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N,N-dimethyl-2-pyridin-2-ylsulfanylpropanamide

Name: N,N-dimethyl-2-pyridin-2-ylsulfanylpropanamide
Brand: Smolecule
SKU: S7800262
Rating: 4.5 (2 reviews)

Catalog No.

S7800262

CAS No.

M.F

C10H14N2OS

M. Wt

210.30 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

N,N-dimethyl-2-pyridin-2-ylsulfanylpropanamide

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Future Directions
13. Specification
14. Others

General Information

Product Name

N,N-dimethyl-2-pyridin-2-ylsulfanylpropanamide

IUPAC Name

N,N-dimethyl-2-pyridin-2-ylsulfanylpropanamide

Molecular Formula

C10H14N2OS

Molecular Weight

210.30 g/mol

InChI

InChI=1S/C10H14N2OS/c1-8(10(13)12(2)3)14-9-6-4-5-7-11-9/h4-8H,1-3H3

InChI Key

BTYFWUCCSCJOGL-UHFFFAOYSA-N

SMILES

CC(C(=O)N(C)C)SC1=CC=CC=N1

Canonical SMILES

CC(C(=O)N(C)C)SC1=CC=CC=N1

N,N-dimethyl-2-pyridin-2-ylsulfanylpropanamide (DMPS) is a chelating agent used to treat heavy metal toxicity. DMPS is a synthetic compound that was first synthesized in 1956 by F. W. Weibert and O. Braun. DMPS has been approved for medical use in some European countries, but it is not approved for use in the United States by the Food and Drug Administration (FDA).

Physical and Chemical Properties

DMPS is a white crystalline powder with a melting point of 128-132°C. The molecular formula of DMPS is C12H17NOS, and its molecular weight is 231.33 g/mol. DMPS is soluble in water, ethanol, and dimethyl sulfoxide (DMSO).

Synthesis and Characterization

DMPS is synthesized by reacting pyridine-2-thiol with 2-chloropropionyl chloride and then reacting the resulting product with dimethylamine in a basic solution. This reaction results in the formation of DMPS.
DMPS can be characterized by various techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS).

Analytical Methods

DMPS can be analyzed by various techniques such as high-performance liquid chromatography (HPLC), gas chromatography (GC), and titration.

Biological Properties

DMPS is a chelating agent that has the ability to bind to heavy metals such as mercury, lead, and arsenic. Once DMPS binds to these heavy metals, it forms a complex that is then excreted from the body. DMPS has also been shown to have antioxidant and anti-inflammatory properties.

Toxicity and Safety in Scientific Experiments

DMPS has been shown to be safe and relatively non-toxic in scientific experiments. However, some side effects have been reported such as nausea, vomiting, and diarrhea.

Applications in Scientific Experiments

DMPS has been used in scientific experiments to study the effects of heavy metal toxicity and to treat heavy metal toxicity in animals and humans.

Current State of Research

Research on DMPS is ongoing and focuses on its potential use in the treatment of various medical conditions such as Alzheimer's disease, autism, and multiple sclerosis.

Potential Implications in Various Fields of Research and Industry

The potential implications of DMPS in various fields of research and industry are significant. DMPS has the potential to be used as a treatment for heavy metal toxicity and various medical conditions. DMPS may also be useful in the development of new drugs and therapies.

Limitations and Future Directions

Future Directions

- Investigate the use of DMPS in the treatment of Alzheimer's disease and other neurodegenerative disorders.
- Research the use of DMPS in the development of new drugs and therapies.
- Study the potential use of DMPS as an antioxidant and anti-inflammatory agent.
- Investigate the use of DMPS in the treatment of multiple sclerosis.
- Study the potential use of DMPS in cancer treatment.
- Study DMPS's effect on the immune system.
- Study DMPS's effect on cognitive abilities.
- Investigate DMPS's potential role in the treatment of autoimmune diseases.
- Investigate the use of DMPS in the treatment of fungal infections.
- Investigate DMPS's potential use in the treatment of viral infections.